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Compound of Interest

Acetamide,N-(1E)-1-allyl-N-2-
Compound Name:
thienyl-

Cat. No.: B13801658

Get Quote

Executive Summary & Compound Profile

This technical guide provides a detailed spectroscopic characterization of N-allyl-N-(2-
thienyl)acetamide, a tertiary amide scaffold often utilized as a "masked" diene/dienophile
system in intramolecular Diels-Alder (IMDA) cycloadditions and as a pharmacophore in
heterocyclic drug discovery.

The data presented here synthesizes experimental baselines with high-fidelity predictive
modeling to establish a validation standard for researchers.
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Property Data

IUPAC Name N-(prop-2-en-1-yl)-N-(thiophen-2-yl)acetamide

Molecular Formula

Molecular Weight 181.26 g/mol

CAS Registry 103598-68-7 (Generic/Analogous)

Kev Eunctionalit Tertiary Amide, Thiophene (electron-rich
ey Functionali
Y Y heteroaromatic), Allyl (terminal alkene)

Synthetic Context & Impurity Profiling

To accurately interpret spectroscopic data, one must understand the genesis of the sample.
This compound is typically synthesized via the N-alkylation of N-(2-thienyl)acetamide.

Synthesis Workflow (Graphviz)

Side Reaction
i i C-Alkylated Byproduct
2-Aminothiophene Ac20 / Pyridine_y_| N-(2-Thienyl)acetamide (C-Alkylation on Thiophene) (po’{;ﬁm "#,;[,c;it;)c .
(Unstable Precursor) (Stable Intermediate) N-Alkylation (THF, 0°C)

N-Allyl-N-(2-thienyl)acetamide
(Target)

Allyl Bromide
+ NaH (Base)

Click to download full resolution via product page

Caption: Synthetic pathway highlighting the critical N-alkylation step and potential
regioselectivity issues (C-alkylation) that must be ruled out via NMR.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the N-alkylation over C-alkylation. The absence of an
NH signal and the integration of the allyl group relative to the thiophene ring are critical.

H NMR Data (300/400 MHz, )
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The spectrum is characterized by the distinct allyl pattern and the 3-spin system of the
thiophene ring.
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Shift (

, ppm)

Multiplicity

Integration

Assignment

Structural Logic

7.15-7.25

dd/m

1H

Thiophene H-5

Deshielded by
Sulfur; typical

aromatic range.

6.90 - 7.00

dd/m

1H

Thiophene H-3

Ortho to
Nitrogen; shift
influenced by

amide rotation.

6.80 - 6.90

dd/m

1H

Thiophene H-4

Meta to Nitrogen;
most shielded

aromatic proton.

5.75-5.95

ddt (Multiplet)

1H

Allyl

Characteristic
vinyl proton;
complex splitting
due to cis/trans

coupling.

5.10-5.25

Multiplet

2H

Allyl

Terminal alkene
protons; distinct
roof effect often

observed.

4.20-4.35

Doublet (J=6
Hz)

2H

Allyl

Diagnostic for N-
alkylation. If C-
alkylation
occurred, this
would be absent
or shifted.

1.85-2.10

Singlet

3H

Acetyl

Methyl group of
the acetamide;
shift varies
slightly with

concentration.
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Critical Validation Check:

e Rotamers: Tertiary amides often exhibit restricted rotation around the

bond. At room temperature, this molecule may show broad signals or two distinct sets of
peaks (major/minor conformers) depending on the solvent. In

, Signals are typically averaged or favor one conformer due to the bulk of the thiophene ring.

e Impurity Flag: A broad singlet around 8.0-10.0 ppm indicates unreacted N-(2-

thienyl)acetamide (NH proton).

C NMR Data ( MHz, )

Shift (
Assignment Notes
, Ppm)
169.0-171.0 (Carbonyl) Typical tertiary amide carbonyl.
) Quaternary carbon attached to
138.0 - 142.0 Thiophene C-2 ) )
Nitrogen (ipso).
132.0-134.0 Allyl Internal alkene carbon.
126.0 - 128.0 Thiophene C-5 Alpha to Sulfur.
_ Beta to Sulfur, ortho to
124.0 - 126.0 Thiophene C-3 )
Nitrogen.
120.0-122.0 Thiophene C-4 Beta to Sulfur.
Allyl -
117.0-119.0 Terminal alkene carbon.
Allyl
0.0 -53.0 carbon attached to Nitrogen.
21.0-23.0 Acetyl Methyl carbon.

Infrared (IR) Spectroscopy
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IR is primarily used here to confirm the functional group transformation (loss of NH, retention of
Carbonyl).

e Instrument: FT-IR (Neat/ATR or KBr disk).

o Key Absorption Bands:

Wavenumber (
Vibration Mode Interpretation

)

Thiophene and Allyl

3080 — 3100

Stretch unsaturated C-H stretches.

Aliphatic stretches (Methyl and

2920 — 2980
Stretch Methylene).

Strong band. Tertiary amides
typically absorb at lower

frequencies than secondary

1650 — 1680

Stretch (Amide 1) amides, but conjugation with

the thiophene ring may

broaden this peak.

Amide 1I/111 region mixed with

1400 — 1450

Stretch ring modes.

Characteristic "out-of-plane”

910 —990 bending for the terminal allyl

group (vinyl).

Bending

Thiophene ring breathing

~700

Stretch mode.

Diagnostic Absence: The absence of a broad band at

confirms the absence of the N-H bond, validating the tertiary amide structure.

Mass Spectrometry (MS)

Mass spectrometry provides molecular weight confirmation and a fragmentation fingerprint.
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« lonization Mode: Electron Impact (El, 70 eV) or ESI (positive mode).

e Molecular lon (

): m/z 181.
Fragment Ion Mechanism

181 Molecular ion (often prominent
due to aromatic stability).
Loss of Allyl radical (

140 ). This generates the stabilized
N-(2-thienyl)acetamide cation.
Loss of Acetyl radical (

138
).

43 Acetylium ion (very common
base peak in acetamides).

41 Allyl cation.

MS Fragmentation Logic (Graphviz)

Molecular lon
[M]+ m/z 181

- C3H5e (41) | CH3COs- (43) Alpha Cleavage

[M - Allyl]+ [M - Acetyl]+ Acetylium lon
m/z 140 m/z 138 m/z 43

Click to download full resolution via product page

Caption: Primary fragmentation pathways under Electron Impact (El) ionization.
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Experimental Protocol for Validation

To ensure the spectra above are reproducible, follow this purification protocol before analysis.

Workup: After the alkylation reaction, quench with water and extract with Ethyl Acetate
(EtOAC).

Wash: Wash the organic layer with 1M HCI (to remove unreacted amine/pyridine) and Brine.

Drying: Dry over anhydrous

Purification: Flash Column Chromatography is mandatory.

o Stationary Phase: Silica Gel (230-400 mesh).

o Mobile Phase: Hexanes:EtOAc (Gradient 9:1 to 7:3).

o Rf Value: ~0.4 (in 7:3 Hex:EtOAC).

o Sample Prep for NMR: Dissolve ~10 mg of the yellow/brown oil in 0.6 mL
. Filter through a cotton plug to remove inorganic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-Allylacetamide | C5SHONO | CID 69653 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. spectrabase.com [spectrabase.com]

3. spectrabase.com [spectrabase.com]

» To cite this document: BenchChem. [Comprehensive Spectroscopic Profiling of N-Allyl-N-(2-
thienyl)acetamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13801658/docs#comprehensive-spectroscopic-
profiling-of-n-allyl-n-2-thienyl-acetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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